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Compound of Interest

Compound Name: Geranyl caproate

CAS No.: 10032-02-7

Cat. No.: B159425

Get Quote

Executive Summary
Geranyl caproate (Geranyl hexanoate, CAS: 10032-02-7) is a monoterpene ester

characterized by a fruity, rose-geranium, and pineapple-like olfactory profile. Unlike its

abundant analog geranyl acetate, geranyl caproate typically occurs as a minor constituent

(<1.5%) in essential oils. However, its increased lipophilicity compared to geraniol makes it a

critical target for drug delivery systems, specifically as a prodrug moiety to enhance the

transmembrane permeability of geraniol-based therapeutics.

This guide provides a comparative analysis of geranyl caproate content across four primary

botanical sources—Pelargonium graveolens, Cymbopogon martinii, Daucus carota, and Citrus

hystrix—and evaluates extraction methodologies to maximize ester recovery.

Botanical Source Comparison
The following data synthesizes gas chromatography-mass spectrometry (GC-MS)

quantification of geranyl caproate across different species. Note that while Pelargonium and

Cymbopogon are rich in the parent alcohol (geraniol), the hexanoate ester appears in
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significantly lower concentrations, often requiring specific chemotype selection or optimized

extraction to detect.

Table 1: Comparative Content of Geranyl Caproate[1]
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Botanical
Variety

Common
Name

Geranyl
Caproate
Content (%)

Primary Major
Component

Notes on
Commercial
Viability

Daucus carota

subsp. maritimus
Wild Carrot 0.31 – 1.20%

Carotol / Geranyl

acetate

Highest Potential

Source. Wild

varieties show

higher ester

diversity than

cultivated types.

[1]

Cymbopogon

martinii var.[1][2]

motia

Palmarosa 0.40 – 0.80%
Geraniol (70-

85%)

High geraniol

content makes it

an ideal

substrate for in

situ biocatalytic

esterification

rather than direct

extraction.

Citrus hystrix Kaffir Lime (Leaf) ~0.60% Citronellal

Presence is

consistent but

low; difficult to

separate from

complex

aldehyde matrix.

[1]

Pelargonium

graveolens
Rose Geranium 0.20 – 0.45%

Citronellol /

Geraniol

Trace

component.[1]

Often lost during

high-temperature

steam distillation

due to

hydrolysis.[1]
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Citrus reticulata
Petitgrain

Mandarin
~0.44%

Methyl N-

methylanthranilat

e

Minor

background note;

not a viable

isolation source.

[1]

Analyst Insight: While Cymbopogon martinii is the industry standard for Geraniol extraction,

Daucus carota (specifically wild subspecies) presents a more interesting profile for direct

Geranyl caproate recovery, reaching up to 1.2% in specific phenotypes. For industrial scale-up,

however, semi-synthesis via lipase-catalyzed esterification of Palmarosa oil is the superior

route.

Extraction Efficiency & Protocol Optimization
The recovery of geranyl caproate is heavily influenced by the extraction method.[1] Esters are

susceptible to hydrolysis under the prolonged high heat and acidic conditions of traditional

hydrodistillation.[1]

Comparative Workflow: Steam Distillation vs. SFE
The following diagram illustrates the degradation pathways avoided by Supercritical Fluid

Extraction (SFE).
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Method A: Hydrodistillation (Traditional) Method B: Supercritical CO2 (SFE)
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Boiling Water (100°C)
pH 5.0-6.0

SC-CO2
40°C, 100-300 bar

Hydrolysis Risk:
Ester -> Geraniol + Hexanoic Acid
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CO2 Extract
(High Geranyl Caproate)
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Figure 1: Comparison of degradation risks in Hydrodistillation vs. Supercritical Fluid Extraction

(SFE). SFE minimizes ester hydrolysis, preserving Geranyl caproate content.

Recommended Protocol: Supercritical CO₂ Extraction
(SFE)
For researchers aiming to isolate the intact ester, SFE is the validated standard.

Preparation: Grind Daucus carota seeds to <0.5 mm particle size to break oil glands.

Parameters:

Pressure: 100 bar (Selective for volatiles) to 300 bar (Total extraction). Optimal for Esters:

120 bar.

Temperature: 40°C (Prevents thermal degradation).[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body-img#comparative-analysis-of-geranyl-caproate-content-in-plant-varieties-a-technical-guide
https://www.benchchem.com/product/b159425/docs?utm_src=pdf-body#comparative-analysis-of-geranyl-caproate-content-in-plant-varieties-a-technical-guide
https://www.cabidigitallibrary.org/doi/full/10.5555/20103351400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 25 g/min CO₂.[1]

Separation: Two-stage separation.

Separator 1 (90 bar, 45°C): Precipitates waxes/heavy resins.[1]

Separator 2 (40 bar, 25°C): Collects volatile fraction rich in Geranyl caproate.[1]

Analytical Methodology (GC-MS)
Accurate quantification requires separating Geranyl caproate from the abundant Geranyl

acetate and Geraniol. The following protocol is self-validating using an internal standard.

Instrument Configuration
System: Agilent 7890B GC / 5977B MSD (or equivalent).

Column: DB-Wax (Polar) or HP-5MS (Non-polar). Recommendation: DB-Wax provides better

separation of ester isomers.[1]

Carrier Gas: Helium @ 1.0 mL/min (constant flow).

Quantification Protocol
Sample Prep: Dilute 50 µL essential oil in 950 µL Hexane (HPLC Grade).

Internal Standard: Add Nonyl acetate (100 ppm final conc.) for normalization.

Temperature Program:

Hold 60°C for 3 min.

Ramp 3°C/min to 240°C.

Hold 5 min.

Identification:

Target Ion (m/z): 69 (Base peak), 41, 93.
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Retention Index (KI): ~1725 (on DB-5/HP-5), ~2075 (on DB-Wax).

Validation: Compare retention time against authentic Geranyl hexanoate standard (Sigma-

Aldrich #W251500).

Performance & Therapeutic Potential
For drug development, Geranyl caproate offers distinct advantages over Geraniol due to its

physicochemical properties.

Lipophilicity and Bioavailability
Geranyl caproate acts as a lipophilic prodrug.[1] The hexanoate chain increases the partition

coefficient (LogP), facilitating transport across the lipid bilayer of cell membranes or the stratum

corneum in transdermal applications.

Geranyl Caproate
(Lipophilic Prodrug)

Cell Membrane
(Lipid Bilayer)

High Permeability
(LogP ~6.2)

Intracellular Space Esterase Activity Free Geraniol
(Active Antimicrobial/Antitumor)

Release

Click to download full resolution via product page

Figure 2: Mechanism of Action. Geranyl caproate utilizes its lipophilic hexanoate tail to

penetrate membranes before intracellular hydrolysis releases the active Geraniol.

Biological Activity Profile[1][3][4][5][6][7][8]
Antimicrobial: Demonstrates synergistic activity with Citrus oils.[1][3] The ester functionality

provides a slower, sustained release of antimicrobial action compared to the volatile alcohol.

Anticancer: Preliminary studies on Pelargonium oils (containing the ester) suggest

cytotoxicity against HL-60 leukemia lines, though activity is often dose-dependent on the

total oxygenated monoterpene fraction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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